N-[4-(dimethylamino)benzyl]-N-(furan-2-ylmethyl)-5-(4-methylphenyl)-1,2-oxazole-3-carboxamide

• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol
• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-N-(furan-2-ylmethyl)-5-(4-methylphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C25H25N3O3/c1-18-6-10-20(11-7-18)24-15-23(26-31-24)25(29)28(17-22-5-4-14-30-22)16-19-8-12-21(13-9-19)27(2)3/h4-15H,16-17H2,1-3H3
• InChI Key: BKOZOICJXUWEMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)C(=O)N(CC3=CC=C(C=C3)N(C)C)CC4=CC=CO4

Description

N-{[4-(DIMETHYLAMINO)PHENYL]METHYL}-N-[(FURAN-2-YL)METHYL]-5-(4-METHYLPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE is a complex organic compound that features a combination of aromatic and heterocyclic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[4-(DIMETHYLAMINO)PHENYL]METHYL}-N-[(FURAN-2-YL)METHYL]-5-(4-METHYLPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, which are then subjected to various reaction conditions to form the final product. Common synthetic routes include:

Formation of the Oxazole Ring: This step involves the cyclization of appropriate precursors under acidic or basic conditions.

Substitution Reactions: Introduction of the dimethylamino and furan-2-yl groups through nucleophilic substitution reactions.

Amidation: The final step involves the formation of the carboxamide group through amidation reactions, often using reagents like carbodiimides.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process.